molecular formula C8H12N4 B8569670 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methylpropanenitrile

2-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methylpropanenitrile

Cat. No.: B8569670
M. Wt: 164.21 g/mol
InChI Key: LZPVJPXUQZMWTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(5-amino-1-methyl-1H-pyrazol-3-yl)-2-methylpropanenitrile is a useful research compound. Its molecular formula is C8H12N4 and its molecular weight is 164.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H12N4

Molecular Weight

164.21 g/mol

IUPAC Name

2-(5-amino-1-methylpyrazol-3-yl)-2-methylpropanenitrile

InChI

InChI=1S/C8H12N4/c1-8(2,5-9)6-4-7(10)12(3)11-6/h4H,10H2,1-3H3

InChI Key

LZPVJPXUQZMWTH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C#N)C1=NN(C(=C1)N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2,2-dimethyl-3-oxo-pentanedinitrile (9 g, 66 mmol) and methyl-hydrazine (3 g, 66 mmol) in EtOH (100 mL) was treated with cone HCl (16.5 mL, 198 mmol) and the resulting mixture was refluxed overnight. The solvent was removed under reduced pressure and the residue was purified by chromatography to give 2-(5-amino-1-methyl-1 H-pyrazol-3-yl)-2-methylpropanenitrile (2.7 g, 25% yield), 1H NMR (300 MHz, CDCl3): δ 5.56 (s, 1 H), 3.63 (s, 3 H), 1.67 (s, 6 H); MS (ESI) m/z: 165.2 [M+H]+.
Quantity
9 g
Type
reactant
Reaction Step One
Name
methyl-hydrazine
Quantity
3 g
Type
reactant
Reaction Step One
Name
Quantity
16.5 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One

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